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Compound of Interest

Compound Name: Methyl 3-(propylamino)propanoate

Cat. No.: B3142409 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of a primary synthetic pathway for Methyl 3-
(propylamino)propanoate, a valuable intermediate in pharmaceutical and chemical research.

The synthesis involves aza-Michael addition, a reliable and well-established reaction. This

document outlines the reaction, provides a detailed experimental protocol, and presents the

expected data in a structured format.

Synthesis Pathway: Aza-Michael Addition
The most direct and common method for synthesizing Methyl 3-(propylamino)propanoate is

the aza-Michael addition of propylamine to methyl acrylate. This reaction is an example of a

conjugate addition where the amine acts as a nucleophile, attacking the β-carbon of the α,β-

unsaturated carbonyl compound.

The reaction is typically carried out in a suitable solvent, and while it can proceed without a

catalyst, it is often facilitated by one to improve reaction rates and yields. For the purpose of

this guide, a non-catalyzed reaction is detailed, which simplifies the purification process.

Reaction Scheme:
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Caption: Aza-Michael addition of propylamine to methyl acrylate.

Experimental Protocol
This protocol is based on established procedures for similar aza-Michael additions.[1]

Materials:

Propylamine

Methyl acrylate

Methanol (solvent)

Anhydrous magnesium sulfate or sodium sulfate (drying agent)

Round-bottom flask

Magnetic stirrer and stir bar

Addition funnel

Ice bath

Rotary evaporator

Distillation apparatus
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Procedure:

Reaction Setup: A 250 mL round-bottom flask equipped with a magnetic stir bar and an

addition funnel is charged with propylamine (1.0 eq). Methanol is added as a solvent. The

flask is cooled in an ice bath to 0-5 °C.

Addition of Methyl Acrylate: Methyl acrylate (1.1 eq) is added dropwise to the stirred solution

of propylamine over a period of 30-60 minutes, ensuring the temperature of the reaction

mixture does not exceed 10 °C.

Reaction: After the addition is complete, the reaction mixture is allowed to warm to room

temperature and stirred for 12-24 hours. The progress of the reaction can be monitored by

Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

Work-up: Once the reaction is complete, the solvent is removed under reduced pressure

using a rotary evaporator.

Purification: The crude product is purified by vacuum distillation to yield pure Methyl 3-
(propylamino)propanoate.

Experimental Workflow:
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Start

1. Reaction Setup:
- Charge flask with propylamine and methanol.

- Cool to 0-5 °C.

2. Add Methyl Acrylate:
- Dropwise addition over 30-60 min.

- Maintain temperature < 10 °C.

3. Reaction:
- Warm to room temperature.

- Stir for 12-24 hours.
- Monitor by TLC/GC-MS.

4. Work-up:
- Remove solvent via rotary evaporation.

5. Purification:
- Vacuum distillation of the crude product.

End:
Pure Methyl 3-(propylamino)propanoate

Click to download full resolution via product page

Caption: Step-by-step experimental workflow for the synthesis.

Data Presentation
The following tables summarize the key quantitative data associated with this synthesis.
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Table 1: Reactant and Product Properties

Compound Molecular Formula
Molar Mass ( g/mol
)

CAS Number

Propylamine C₃H₉N 59.11 107-10-8

Methyl Acrylate C₄H₆O₂ 86.09 96-33-3

Methyl 3-

(propylamino)propano

ate

C₇H₁₅NO₂ 145.20 5036-62-4[2]

Table 2: Typical Reaction Parameters and Yields

Parameter Value

Reaction Temperature 0 °C to Room Temperature

Reaction Time 12 - 24 hours

Solvent Methanol

Molar Ratio (Amine:Acrylate) 1 : 1.1

Typical Yield 85 - 95%

Purity (post-distillation) > 98%

Safety Considerations
Propylamine: Flammable liquid and vapor. Causes severe skin burns and eye damage.

Methyl Acrylate: Flammable liquid and vapor. Toxic if inhaled. Causes skin irritation.

The reaction should be performed in a well-ventilated fume hood.

Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a

lab coat, must be worn.
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This guide provides a foundational understanding of the synthesis of Methyl 3-
(propylamino)propanoate. Researchers are encouraged to consult additional literature and

adapt the protocol as needed for their specific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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